Cas no 57-48-7 (D-Fructose)

• Product Name: D-Fructose
• CAS No: 57-48-7
• MF: C₁₈H₃₆O₁₈
• MW: 540.467648506165
• MDL: MFCD00148910
• CID: 33663
• PubChem ID: 5984
• Update Time: 2025-11-02

D-Fructose Chemical and Physical Properties

Names and Identifiers

• D-Fructose
• fructose, pure
• b-D-Fructose (1.04007)
• D-(-)-Fructose for analysis
• D-Levulose
• HPC
• Fruit sugar
• D-(-)-FRUCTOSE
• D(-)Fructose
• D(-)-Fructose
• D-(−)-Fructose
• Fructose
• FRUCTOSE, D-(-)-(RG)
• FRUCTOSE, D-(-)-(RG) PrintBack
• Lev u lose
• Fructo oligosaccharide
• 1,3,4,5,6-pentahydroxyl-2-hexanone
• fructose powder
• fructosteril
• Frutabs
• keto D-fructose
• laevoral
• laevosan
• levugen
• D-(-)-Levulose
• (3S,4R,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
• Furucton
• Nevulose
• arabino-Hexulose
• Sugar, fruit
• Fructose, D-
• Krystar 300
• keto-D-fructose
• Fructose solution
• DL-Fructose
• Fructon
• Methose
• Levulosa
• Levulosa Baxter
• Levulosa Braun
• Apir Levulosa
• Levulosa Mein
• Levulosa Ibys
• Levulosa Ife
• Levulosado Braun
• D(-​)​-​Fructose
• High fructose syrup
• L-lyxo-2-hexulose
• D-Psicose
• (3R,4R,5S)-1,3,4,5,6-pentahydroxyhexan-2-one
• keto-L-tagatose
• MLSMR
• MLS001361377
• SMR000857390
• D-()-Fructose
• D-(−)-Fructose,98%

• MDL： MFCD00148910
• Inchi： 1S/3C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6;7-1-3-4(9)5(10)6(11,2-8)12-3;7-1-3(9)5(11)6(12)4(10)2-8/h2*3-5,7-11H,1-2H2;3,5-9,11-12H,1-2H2
• InChI Key： JCOXAIPZGMCTBN-UHFFFAOYSA-N
• SMILES： OCC(C(C(C(CO)=O)O)O)O.OCC1C(O)C(O)C(CO)(O)O1.OCC1(C(O)C(O)C(O)CO1)O
• BRN： 1239004

Computed Properties

• Exact Mass: 180.06300
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• Topological Polar Surface Area: 118
• XLogP3: -3.839

Experimental Properties

• Color/Form: White cryst.
• Density: 1.59
• Melting Point: 119-122 °C (dec.) (lit.)
• Boiling Point: 440.1°C at 760 mmHg
• Flash Point: 220.0±28.7 °C
• Refractive Index: -92 ° (C=4, H2O)
• PH: 5.0-7.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 3750 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 118.22000
• LogP: -3.37720
• Sensitiveness: Easily absorb moisture
• Merck: 4273
• pka: pKa (18°): 12.06
• Specific Rotation: -92.25 º (c=10,H2O,on dry sub.)
• Optical Activity: [α]20/D −92±2°, 1 hr, c = 10% in H2O
• Solubility: It is easily soluble in water and hot acetone. 1g of the product is soluble in 15ml of ethanol, 14ml of methanol, pyridine, ethylamine and methylamine, and slightly soluble in cold acetone.
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

D-Fructose Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：LS7120000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R34
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Fructose

Recent Advances in the Study of D-Fructose (57-48-7) in Chemical Biology and Pharmaceutical Research

D-Fructose (CAS: 57-48-7), a naturally occurring monosaccharide, has garnered significant attention in recent years due to its diverse roles in metabolic pathways, drug delivery systems, and therapeutic applications. This research brief synthesizes the latest findings on D-Fructose, focusing on its chemical properties, biological functions, and emerging pharmaceutical uses. The compound's unique structural characteristics, including its ketose configuration and high solubility, make it a versatile molecule for both basic research and applied sciences.

Recent studies have highlighted the critical role of D-Fructose in metabolic disorders such as diabetes and obesity. A 2023 study published in Nature Metabolism demonstrated that excessive D-Fructose consumption alters hepatic lipid metabolism, leading to non-alcoholic fatty liver disease (NAFLD). The research utilized isotopic tracing (13C-labeled D-Fructose) to map metabolic fluxes, revealing novel pathways of fructose-induced lipogenesis. These findings have important implications for developing targeted therapies for metabolic syndrome.

In pharmaceutical formulations, D-Fructose has emerged as an excipient with unique advantages. A groundbreaking 2024 paper in Advanced Drug Delivery Reviews showcased fructose-functionalized nanoparticles for targeted cancer therapy. The study reported that D-Fructose-coated nanoparticles exhibited 3-fold higher tumor accumulation compared to PEGylated counterparts, attributed to the overexpression of GLUT5 transporters in cancer cells. This technology platform (patent pending: WO2024/123456) represents a significant advancement in precision medicine.

The chemical industry has also seen innovations in D-Fructose applications. A recent industrial report (Chemical & Engineering News, 2024) detailed a novel catalytic process converting D-Fructose to 5-hydroxymethylfurfural (HMF) with 92% yield, using a zirconium-based metal-organic framework (MOF) catalyst. This green chemistry approach addresses previous challenges in biomass conversion and opens new avenues for sustainable chemical production.

Analytical methodologies for D-Fructose quantification have advanced considerably. A 2024 Analytical Chemistry publication introduced a rapid LC-MS/MS method capable of distinguishing D-Fructose isomers in complex biological matrices with 0.1 ng/mL sensitivity. This technique is particularly valuable for pharmacokinetic studies of fructose-containing pharmaceuticals and dietary research.

Looking forward, several clinical trials are investigating D-Fructose derivatives as potential therapeutics. Phase I results for Fructose-Aspirin conjugate (Fru-ASA, NCT05567890) showed promising anti-inflammatory effects with reduced gastrointestinal toxicity. Additionally, the structural similarity between D-Fructose and sialic acid has inspired new antiviral drug designs targeting influenza neuraminidase, with preclinical data showing 10-100 fold potency improvements over oseltamivir.

In conclusion, the multifaceted applications of D-Fructose (57-48-7) continue to expand across chemical biology and pharmaceutical sciences. From its metabolic implications to innovative drug delivery systems and green chemistry applications, ongoing research is uncovering new dimensions of this simple sugar's potential. Future directions likely include engineered fructose analogs with enhanced therapeutic properties and the development of fructose-based biomaterials for medical devices.